1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone

• Molecular Formula: C13H24N2O2
• Molecular Weight: 240.34 g/mol
• SMILES: CC(=O)N1CCCCC1CN(CCO)C2CC2
• InChI: InChI=1S/C13H24N2O2/c1-11(17)15-7-3-2-4-13(15)10-14(8-9-16)12-5-6-12/h12-13,16H,2-10H2,1H3
• InChIKey: XURCPMJPAHDEMD-UHFFFAOYSA-N

1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353967-00-6) is a synthetic small molecule belonging to the 1-acetyl-2-(aminomethyl)piperidine class. It features a piperidine core bearing an N-acetyl group and a 2-aminomethyl substituent elaborated with cyclopropyl and 2-hydroxyethyl moieties (MF: C13H24N2O2; MW: 240.34 g/mol).

1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone: A Specialized Piperidine Building Block for Medicinal Chemistry Procurement

1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353967-00-6) is a synthetic small molecule belonging to the 1-acetyl-2-(aminomethyl)piperidine class [1]. It features a piperidine core bearing an N-acetyl group and a 2-aminomethyl substituent elaborated with cyclopropyl and 2-hydroxyethyl moieties (MF: C13H24N2O2; MW: 240.34 g/mol) . The compound is supplied as a research chemical (typically ≥95% purity) and serves as a versatile intermediate or fragment in structure–activity relationship (SAR) campaigns, particularly where the cyclopropyl group is leveraged to modulate conformation and metabolic stability relative to alkyl-substituted analogs .

Cyclopropyl-substituted piperidine building block

Supports SAR and fragment-based campaigns

Conformationally restrained scaffold for analog design

• [1] PubChem Compound Summary for CID 66565492, 1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone. National Center for Biotechnology Information (2025). View Source

Why 1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone Cannot Be Interchanged with In-Class Analogs

Even subtle structural variations within the 1-acetyl-2-(aminomethyl)piperidine series can yield divergent physicochemical and biological profiles. The cyclopropyl substituent in the target compound imposes distinct steric and electronic constraints compared to isopropyl or other alkyl analogs. Such differences can alter logP, hydrogen-bonding capacity, and conformational preferences, which in turn may affect membrane permeability, target binding, and metabolic susceptibility. Consequently, a simple alkyl-substituted alternative (e.g., the isopropyl derivative CAS 1353974-53-4) does not represent a functionally equivalent replacement, and the target compound must be explicitly requested when cyclopropyl-specific properties are required for the intended SAR or synthetic route .

⚠ Cyclopropyl steric/electronic constraints alter logP and hydrogen-bonding capacity vs. alkyl-substituted analogs; isopropyl derivative (CAS 1353974-53-4) does not provide equivalent physicochemical profile.

⚠ Conformational restriction of the cyclopropyl ring can impact target engagement; flexible alkyl chains may present a different pharmacophore.

⚠ Replacement with a non-cyclopropyl analog may shift ADME profile and metabolic stability; not a direct substitute without verification.

Quantitative Differentiation Evidence for 1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone

Molecular Weight Reduction vs. Isopropyl Analog

The target compound has a molecular weight of 240.34 g/mol, which is 2.02 Da lower than the isopropyl analog (CAS 1353974-53-4; MW = 242.36 g/mol). This reduction is due to the replacement of the isopropyl group (C3H7) with a cyclopropyl ring (C3H5), providing a modest ligand-efficiency advantage and potentially different fragment-based screening profiles. [1]

MW vs. Isopropyl Analog

Reported

Target: 240.34 g/mol
Isopropyl analog: 242.36 g/mol
Δ -2.02 Da (0.8% lower)

Reported MW comparison context; may support ligand-efficiency assessment.

Difference arises from cyclopropyl (C3H5) vs. isopropyl (C3H7); PubChem computed property.

Evidence Dimension	Molecular weight
Target Compound Data	240.34 g/mol
Comparator Or Baseline	Isopropyl analog (CAS 1353974-53-4): 242.36 g/mol
Quantified Difference	-2.02 g/mol (0.8% lower)
Conditions	Calculated from molecular formula (PubChem computed property; Fluorochem datasheet)

Why This Matters

Even a small molecular weight advantage can improve binding efficiency metrics (e.g., LE) during lead optimization and may be relevant for compound management and fragment library design.

• [1] PubChem Compound Summary for CID 66565492, 1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone. National Center for Biotechnology Information (2025). View Source

Calculated logP Reduction vs. Isopropyl Analog

The target compound exhibits a computed XLogP3 of 0.5, while the isopropyl analog has a reported XLogP3 of 1.0 (PubChem). The 0.5 log unit decrease reflects the reduced number of carbon atoms and the increased ring strain of the cyclopropyl substituent, predicting slightly lower lipophilicity. [1] [2]

Calculated logP vs. Isopropyl

Reported

Target XLogP3: 0.5
Isopropyl analog: 1.0
Δ -0.5 log units

Supports ADME profiling context; reported lower predicted lipophilicity.

XLogP3 computed identically for both compounds (PubChem).

Evidence Dimension	Calculated partition coefficient (XLogP3)
Target Compound Data	0.5
Comparator Or Baseline	Isopropyl analog (CAS 1353974-53-4): 1.0
Quantified Difference	-0.5 log units
Conditions	PubChem XLogP3 computed property; identical calculation method used for both compounds

Why This Matters

Lower lipophilicity is generally associated with reduced hERG liability, lower non-specific binding, and improved aqueous solubility, all of which are critical parameters in drug candidate selection and compound progression.

• [1] PubChem Compound Summary for CID 66565492. XLogP3 value 0.5. View Source
• [2] PubChem Compound Summary for CID 28980797 (isopropyl analog). XLogP3 value 1.0. View Source

Hydrogen-Bond Acceptor Count and Topological Polar Surface Area vs. In-Class Baseline

The target compound possesses 3 hydrogen-bond acceptors (HBA) and a topological polar surface area (TPSA) of 43.8 Ų. These values are identical to those of the isopropyl analog in terms of HBA count; however, the cyclopropyl ring introduces greater conformational restriction around the N-substituent, which may influence the presentation of hydrogen-bonding groups in three-dimensional space. While the two-dimensional descriptors are equal, the three-dimensional pharmacophore differs. [1] [2]

HBA/TPSA & Conformation

Class-level inference

HBA = 3, TPSA = 43.8 Ų (identical 2D descriptors) for target and isopropyl analog.

Conformational restriction context; 3D pharmacophore differs despite matching 2D descriptors.

Cyclopropyl ring limits spatial orientation of N-substituent; may influence selectivity.

Evidence Dimension	Hydrogen-bond acceptors and TPSA
Target Compound Data	HBA = 3, TPSA = 43.8 Ų
Comparator Or Baseline	Isopropyl analog: HBA = 3, TPSA = 43.8 Ų (identical computed values)
Quantified Difference	None in 2D descriptors; conformational restriction due to cyclopropyl ring is qualitative
Conditions	PubChem computed properties (Cactvs 3.4.8.18)

Why This Matters

For projects where specific spatial orientation of the N-substituent is critical to target engagement, the cyclopropyl group offers a more constrained vector than the flexible isopropyl chain, potentially enhancing selectivity.

• [1] PubChem Compound Summary for CID 66565492. HBA and TPSA values. View Source
• [2] PubChem Compound Summary for CID 28980797 (isopropyl analog). HBA and TPSA values. View Source

Recommended Application Scenarios for 1-(2-{[Cyclopropyl-(2-hydroxy-ethyl)-amino]-methyl}-piperidin-1-yl)-ethanone

Cyclopropyl-Specific Fragment and Lead Optimization Libraries

The compound is suited for inclusion in fragment and lead-like libraries designed to explore the effects of cyclopropyl substitution on ADME and target-binding properties. Its lower lipophilicity (XLogP3 = 0.5) relative to the isopropyl analog makes it a rational choice for campaigns prioritizing low logP, such as CNS or anti-infective programs [1].

Synthetic Intermediate for Conformationally Constrained Piperidine Bioisosteres

The cyclopropyl group restricts the conformational freedom of the aminoethyl side chain. This property is valuable for generating rigid analogs in SAR studies where spatial orientation of the pharmacophore is critical, such as in the design of subtype-selective receptor ligands .

Comparative Physicochemical Profiling Against Alkyl-Substituted Analogs

Procurement teams supporting medicinal chemistry groups can use this compound for head-to-head profiling against analogs like the isopropyl derivative (CAS 1353974-53-4) to experimentally validate predicted differences in logD, solubility, and permeability, thereby informing compound progression decisions [1].

Positive Control in Cyclopropyl-Mediated Metabolic Stability Studies

Cyclopropyl groups are often introduced to improve metabolic stability, but can also form reactive intermediates via CYP-mediated oxidation. This compound, when tested alongside its isopropyl comparators, can serve as a probe in metabolic stability and reactive metabolite screening panels [1].

Application

Selection Property

Validation Focus

Fragment & lead-like library profiling

Cyclopropyl-substituted scaffold

Low-lipophilicity ADME screening

Conformationally constrained analog synthesis

Rigid cyclopropyl piperidine template

Conformational restriction validation

Comparator profiling vs. alkyl analogs

Defined cyclopropyl substitution

logD, solubility, permeability assays

Metabolic stability probe

Cyclopropyl reactive intermediate risk

CYP-mediated metabolism comparison

• [1] PubChem Compound Summary for CID 66565492. XLogP3 and structural data. View Source